molecular formula C29H29N5O4S B2501515 2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide CAS No. 1024317-74-5

2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide

Cat. No. B2501515
CAS RN: 1024317-74-5
M. Wt: 543.64
InChI Key: SPSPQSOFZANLOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide is a useful research compound. Its molecular formula is C29H29N5O4S and its molecular weight is 543.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis of Quinazolinones : 3-phenyl- and 3-phenethyl-5-methyl-5-ethyl-4-oxo-3,4,5,6-tetrahydrobenzo[h]quinazolines were synthesized via the reaction of 3-methyl-3-ethyl-1-amino-2-ethoxycarbonyl-3,4-dihydronaphthaline with phenyl- and phenethylisothiocyanates. This reaction led to the formation of the corresponding 3-phenyl- and 3-phenethyl-5-methyl-5-ethyl-4-oxo-2-thioxo-1,2,3,4,5,6-hexahydrobenzo[h]quinazolines. Further, these compounds were studied for their effects on brain monoamine oxidase (MAO) activity and exhibited potential as 5-HT deamination inhibitors. Some compounds also showed moderate therapeutic effects against Ehrlich ascites carcinoma (EAC) and sarcoma 180 tumors in mice (Markosyan et al., 2008).

  • Analogues of Furan-amidines : Various analogues of furan-amidines were synthesized and evaluated as inhibitors of the enzyme NQO2, which has potential use in cancer chemotherapy and malaria. The analogues exhibited lower activity than the lead furan amidine, but the structure-activity relationship was rationalized through molecular docking and binding mode analysis. The oxazole-amidine analogue showed inhibitory activity against Plasmodium falciparum (Alnabulsi et al., 2018).

  • Synthesis and Antimicrobial Activity : Novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones analogs were synthesized and displayed significant biological activity against standard strains. The synthesized compounds were characterized and tested for antimicrobial and antifungal activity (ANISETTI & Reddy, 2012).

  • Synthesis of Furothiazolo Pyrimido Quinazolinones : Various heterocyclic compounds were synthesized from visnagenone or khellinone with 6-amino-thiouracil. The new compounds, specifically furothiazolo pyrimido quinazolines, showed excellent results for growth inhibition of bacteria and fungi (Abu‐Hashem, 2018).

Future Directions

The study of complex molecules like this one is an active area of research in the field of organic and medicinal chemistry. Such compounds could have potential applications in the development of new pharmaceuticals or materials .

properties

IUPAC Name

2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H29N5O4S/c1-3-24(27(36)31-16-19-12-10-18(2)11-13-19)39-29-33-22-9-5-4-8-21(22)26-32-23(28(37)34(26)29)15-25(35)30-17-20-7-6-14-38-20/h4-14,23-24H,3,15-17H2,1-2H3,(H,30,35)(H,31,36)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPSPQSOFZANLOC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)NCC1=CC=C(C=C1)C)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H29N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

543.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.